2-(4-oxo-1-phenyl-1,4,6,7-tetrahydropyrazolo[3,4-d]thiazolo[3,2-a]pyrimidin-6-yl)-N-phenethylacetamide

• IUPAC Name: 2-(2-oxo-6-phenyl-10-thia-1,5,6,8-tetrazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-trien-12-yl)-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C23H21N5O2S/c29-20(24-12-11-16-7-3-1-4-8-16)13-18-15-31-23-26-21-19(22(30)27(18)23)14-25-28(21)17-9-5-2-6-10-17/h1-10,14,18H,11-13,15H2,(H,24,29)
• InChI Key: FUHOKFUVUHUIIE-UHFFFAOYSA-N
• Canonical SMILES: C1C(N2C(=O)C3=C(N=C2S1)N(N=C3)C4=CC=CC=C4)CC(=O)NCCC5=CC=CC=C5
• Molecular Formula: C23H21N5O2S
• Molecular Weight: 431.5 g/mol

Description

Unfortunately, I was unable to find a specific description for the compound “2-(4-oxo-1-phenyl-1,4,6,7-tetrahydropyrazolo[3,4-d]thiazolo[3,2-a]pyrimidin-6-yl)-N-phenethylacetamide”. It is a complex organic molecule, likely related to the field of medicinal chemistry.

Scientific Research Applications

Synthesis and Biological Activities

Antimicrobial Activity

The synthesis of novel heterocyclic compounds incorporating the pyrazolo[3,4-d]thiazolo[3,2-a]pyrimidin moiety has demonstrated significant antimicrobial activity. These compounds, including variations of the specified compound, have shown effectiveness against a range of bacterial and fungal strains, indicating their potential as antimicrobial agents (Bondock et al., 2008; El-sayed et al., 2017).

Anticancer Activity

Research into the anticancer activity of pyrazolo[3,4-d]pyrimidin-4-one derivatives, closely related to the specified compound, has shown promising results against various cancer cell lines. These studies suggest potential therapeutic applications in the treatment of cancer, highlighting the compounds' ability to inhibit tumor growth (Abdellatif et al., 2014).